Cas no 121505-96-2 (tert-butyl N-(2-oxobut-3-en-1-yl)carbamate)

tert-butyl N-(2-oxobut-3-en-1-yl)carbamate structure
121505-96-2 structure
Product name:tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
CAS No:121505-96-2
MF:C9H15NO3
MW:185.2203
CID:133354
PubChem ID:12988422

tert-butyl N-(2-oxobut-3-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(2-oxo-3-butenyl)-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl (2-oxobut-3-en-1-yl)carbamate
    • Carbamic acid, (2-oxo-3-butenyl)-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
    • Tert-butyl N-(2-oxobut-3-enyl)carbamate
    • SCHEMBL2348040
    • AT40359
    • SCHEMBL14756157
    • Carbamic acid, (2-oxo-3-butenyl)-, 1,1-dimethylethyl ester
    • Carbamic acid, N-(2-oxo-3-buten-1-yl)-, 1,1-dimethylethyl ester
    • EN300-1883029
    • 121505-96-2
    • Inchi: InChI=1S/C9H15NO3/c1-5-7(11)6-10-8(12)13-9(2,3)4/h5H,1,6H2,2-4H3,(H,10,12)
    • InChI Key: DLQDJBSUJNUBQX-UHFFFAOYSA-N
    • SMILES: C=CC(CNC(OC(C)(C)C)=O)=O

Computed Properties

  • Exact Mass: 185.10525
  • Monoisotopic Mass: 185.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.4

tert-butyl N-(2-oxobut-3-en-1-yl)carbamate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1883029-1.0g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
1g
$1100.0 2023-06-02
Enamine
EN300-1883029-2.5g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
2.5g
$1509.0 2023-09-18
Enamine
EN300-1883029-10.0g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
10g
$4729.0 2023-06-02
Enamine
EN300-1883029-10g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
10g
$3315.0 2023-09-18
Enamine
EN300-1883029-0.25g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
0.25g
$708.0 2023-09-18
Enamine
EN300-1883029-5.0g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
5g
$3189.0 2023-06-02
Enamine
EN300-1883029-0.1g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
0.1g
$678.0 2023-09-18
Enamine
EN300-1883029-5g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
5g
$2235.0 2023-09-18
Enamine
EN300-1883029-0.05g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
0.05g
$647.0 2023-09-18
Enamine
EN300-1883029-0.5g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
0.5g
$739.0 2023-09-18

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